BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 4-
Octyne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Octyne

Cat. No.: B155765

Essential Safety and Handling Guide for 4-Octyne

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 4-Octyne (CAS 1942-45-6), a flammable and hazardous alkyne. The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory operations.

Hazard Identification and Physical Properties

4-Octyne is a flammable liquid and vapor that poses several health risks. It can cause serious
eye and skin irritation, may lead to respiratory irritation, and can be fatal if swallowed and
enters the airways due to aspiration toxicity[1][2][3][4]. Understanding its physical properties is
crucial for safe handling.

Table 1: Physical and Chemical Properties of 4-Octyne
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Property Value References
Molecular Formula CsHia [2][5][6]
Molecular Weight 110.20 g/mol [2][5]
Appearance Colorless liquid [5][6]

Boiling Point 131-132 °C [51[7]

Melting Point -103 °C [7]

Flash Point 29 °C (84.2 °F) [closed cup] [718]
Density 0.751 g/mL at 25 °C [51[7]

Vapor Pressure 35 mmHg at 37.7 °C [7]

Water Solubility Sparingly soluble [31[6][8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure personal safety when handling 4-
Octyne. All PPE should be selected based on its chemical resistance to this specific
compound.

Table 2: Required Personal Protective Equipment for Handling 4-Octyne
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PPE Category

Item

Specification

Rationale

Eye and Face

Protection

Chemical Splash
Goggles & Face
Shield

Must be ANSI z87.1
compliant. A face
shield should be worn

over goggles.[9]

Protects against
chemical splashes
and potential

explosions.[9]

Hand Protection

Chemical-Resistant

Gloves

Nitrile or neoprene
gloves are
recommended.[9]
Always check the
manufacturer's
chemical resistance

guide.

Prevents skin contact,
irritation, and
absorption.[1][9]

Body Protection

Flame-Resistant

Laboratory Coat

Nomex® or equivalent
flame-retardant,
antistatic protective
clothing.[9][10]

Protects against fire
hazards and chemical
splashes.[9][10]

Respiratory Protection

Air-Purifying

Respirator

Required when
working outside a
fume hood or in poorly
ventilated areas. Use
a respirator with Type
ABEK (EN14387)
organic vapor
cartridges.[7][9]

Protects against
inhalation of harmful
vapors which may
cause respiratory
irritation.[2][3][4]

Detailed Handling and Storage Protocol

Adherence to proper handling and storage procedures is critical to prevent accidents and

exposure.

Experimental Workflow: Safe Handling of 4-Octyne

e Preparation:

o Ensure a certified chemical fume hood is fully operational before starting any work.
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o Verify that an appropriate fire extinguisher (e.g., dry powder, foam, or carbon dioxide) and
a safety shower/eyewash station are readily accessible.

o Gather all necessary equipment, and ground and bond all containers and receiving
equipment to prevent static discharge[3][9].

o Don all required PPE as specified in Table 2.

e Dispensing and Use:

[e]

Conduct all manipulations of 4-Octyne inside the chemical fume hood.

o

Use only spark-proof and explosion-proof tools and equipment[1][11].

[¢]

Keep the container tightly closed when not in active use[1][11].

[e]

Avoid breathing vapors or mists[1][3][4].

[e]

Prevent contact with skin and eyes[1].

e Storage:

[¢]

Store 4-Octyne in a designated flammables storage cabinet[1].

[¢]

The storage area should be cool, dry, and well-ventilated[1][10][11].

[e]

Keep containers away from heat, sparks, open flames, and other ignition sources[1][3][4]
[10][11].

[e]

Incompatible materials, such as oxidizing agents, should be stored separately[1].

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling[1][3].
o Decontaminate the work area and any equipment used.

o Properly remove and dispose of contaminated PPE.
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Emergency and First Aid Procedures

Immediate action is required in case of exposure or a spill.

Table 3: First Aid Measures for 4-Octyne Exposure

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1]

Take off all contaminated clothing and shoes at
. once. Rinse the affected skin area with plenty of
Skin Contact . e
water. Get medical attention if irritation

develops.[1]

Move the individual to fresh air. If the person is
Inhalation not breathing, provide artificial respiration. Seek

immediate medical attention.[1]

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Call a

Ingestion o ) ) )
physician or poison control center immediately.

[1]

Spill Response:

o Small Spills: In a fume hood, absorb the spill with an inert material (e.g., sand, vermiculite).
Collect the material into a sealed, properly labeled container for hazardous waste disposal.

o Large Spills: Evacuate the laboratory immediately and alert others. Close the doors to the
affected area and contact your institution's emergency response team.

Disposal Plan

Chemical waste must be managed according to institutional and regulatory guidelines.

Step-by-Step Disposal Protocol:
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o Waste Collection:

o Collect all waste containing 4-Octyne, including contaminated consumables, in a
designated and compatible hazardous waste container for flammable liquids[9]. The
container should be clearly labeled.

o Do not mix 4-Octyne waste with other waste streams, especially incompatible materials
like oxidizers[9].

» Container Management:
o Keep the waste container securely sealed when not in use[12].

o Do not fill liquid waste containers beyond 75-90% capacity to allow for vapor
expansion[13][14].

o Store the waste container in a designated secondary containment area within a
flammables cabinet, away from ignition sources.

e Final Disposal:

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department.

o All chemical waste must be disposed of through a licensed hazardous waste disposal
company in accordance with local, regional, and national regulations[10][15]. Do not pour
down the drain[12].

Process Visualization

The following diagram illustrates the standard workflow for safely handling and disposing of 4-
Octyne.
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1. Preparation Phase

Verify Fume Hood & Safety Equipment

Don Required PPE

Ground & Bond Equipment

Proceed to handling

2. Handling Phasge

Dispense 4-Octyne

(in Fume Hood)

Perform Experiment

Close Container

3. Post-Handling &;Aéanup

Decontaminate Work Area

Aperiment complete Generate waste

Wash Hands & Exposed Skin

4. Waste ¥anagement

Collect Waste in Labeled Container

End of session

Store Waste in Flammables Cabinet

Arrange EHS Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 4-Octyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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